Cas no 2166811-16-9 (7-hydrazinyl-3-(2-methylpropyl)-3H-1,2,3triazolo4,5-dpyrimidine)

7-Hydrazinyl-3-(2-methylpropyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine is a heterocyclic compound featuring a triazolopyrimidine core with a hydrazinyl substituent at the 7-position and a 2-methylpropyl group at the 3-position. This structure confers versatility in synthetic applications, particularly as a building block for pharmaceuticals and agrochemicals. The hydrazinyl moiety enhances reactivity, enabling facile derivatization, while the triazolopyrimidine scaffold offers stability and potential biological activity. Its well-defined chemical properties make it valuable for research in medicinal chemistry, where it may serve as a precursor for kinase inhibitors or other bioactive molecules. The compound is typically handled under controlled conditions due to its reactive functional groups.
7-hydrazinyl-3-(2-methylpropyl)-3H-1,2,3triazolo4,5-dpyrimidine structure
2166811-16-9 structure
Product Name:7-hydrazinyl-3-(2-methylpropyl)-3H-1,2,3triazolo4,5-dpyrimidine
CAS No:2166811-16-9
MF:C8H13N7
MW:207.235719442368
CID:6069436
PubChem ID:165533735
Update Time:2025-06-12

7-hydrazinyl-3-(2-methylpropyl)-3H-1,2,3triazolo4,5-dpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 7-hydrazinyl-3-(2-methylpropyl)-3H-1,2,3triazolo4,5-dpyrimidine
    • 2166811-16-9
    • EN300-1582389
    • 7-hydrazinyl-3-(2-methylpropyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
    • Inchi: 1S/C8H13N7/c1-5(2)3-15-8-6(13-14-15)7(12-9)10-4-11-8/h4-5H,3,9H2,1-2H3,(H,10,11,12)
    • InChI Key: KWAZXBPRBYNGBL-UHFFFAOYSA-N
    • SMILES: N1(C2C(=C(NN)N=CN=2)N=N1)CC(C)C

Computed Properties

  • Exact Mass: 207.12324344g/mol
  • Monoisotopic Mass: 207.12324344g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 94.5Ų

7-hydrazinyl-3-(2-methylpropyl)-3H-1,2,3triazolo4,5-dpyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1582389-0.05g
7-hydrazinyl-3-(2-methylpropyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
2166811-16-9
0.05g
$1068.0 2023-06-05
Enamine
EN300-1582389-0.1g
7-hydrazinyl-3-(2-methylpropyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
2166811-16-9
0.1g
$1119.0 2023-06-05
Enamine
EN300-1582389-0.25g
7-hydrazinyl-3-(2-methylpropyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
2166811-16-9
0.25g
$1170.0 2023-06-05
Enamine
EN300-1582389-0.5g
7-hydrazinyl-3-(2-methylpropyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
2166811-16-9
0.5g
$1221.0 2023-06-05
Enamine
EN300-1582389-1.0g
7-hydrazinyl-3-(2-methylpropyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
2166811-16-9
1g
$1272.0 2023-06-05
Enamine
EN300-1582389-2.5g
7-hydrazinyl-3-(2-methylpropyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
2166811-16-9
2.5g
$2492.0 2023-06-05
Enamine
EN300-1582389-5.0g
7-hydrazinyl-3-(2-methylpropyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
2166811-16-9
5g
$3687.0 2023-06-05
Enamine
EN300-1582389-10.0g
7-hydrazinyl-3-(2-methylpropyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
2166811-16-9
10g
$5467.0 2023-06-05
Enamine
EN300-1582389-50mg
7-hydrazinyl-3-(2-methylpropyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
2166811-16-9
50mg
$1068.0 2023-09-24
Enamine
EN300-1582389-100mg
7-hydrazinyl-3-(2-methylpropyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
2166811-16-9
100mg
$1119.0 2023-09-24

Additional information on 7-hydrazinyl-3-(2-methylpropyl)-3H-1,2,3triazolo4,5-dpyrimidine

Introduction to 7-Hydrazinyl-3-(2-Methylpropyl)-3H-1,2,3-Triazolo[4,5-d]Pyrimidine (CAS No. 2166811-16-9)

7-Hydrazinyl-3-(2-methylpropyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine (CAS No. 2166811-16-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The unique structural features of this compound make it a promising candidate for the development of new therapeutic agents.

The 7-hydrazinyl group and the 3-(2-methylpropyl) substituent are key functional groups that contribute to the compound's biological activity. The hydrazinyl group is known for its ability to form stable complexes with various metal ions, which can enhance the compound's pharmacological properties. The 3-(2-methylpropyl) substituent, on the other hand, provides additional steric bulk and hydrophobicity, which can influence the compound's solubility and membrane permeability.

Recent studies have shown that 7-hydrazinyl-3-(2-methylpropyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine exhibits potent antiviral activity against a range of viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism of action is believed to involve the inhibition of viral replication through the disruption of key viral enzymes. This makes it a valuable lead compound for the development of new antiviral drugs.

In addition to its antiviral properties, 7-hydrazinyl-3-(2-methylpropyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine has also shown promising anticancer activity. Preclinical studies have demonstrated that this compound can selectively inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer mechanism is thought to involve the induction of apoptosis and the inhibition of angiogenesis. These findings suggest that this compound could be a potential candidate for cancer therapy.

The pharmacokinetic properties of 7-hydrazinyl-3-(2-methylpropyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine have been extensively studied to optimize its therapeutic potential. Research has shown that this compound has favorable oral bioavailability and a long half-life in vivo. These properties make it suitable for both oral and parenteral administration in clinical settings.

To further explore the therapeutic potential of 7-hydrazinyl-3-(2-methylpropyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine, several analogs have been synthesized and evaluated. These analogs vary in their substituents at different positions on the triazolopyrimidine scaffold. Some of these analogs have shown enhanced biological activity and improved pharmacokinetic profiles compared to the parent compound. This ongoing research highlights the importance of structure-activity relationship (SAR) studies in drug discovery and development.

Clinical trials are currently underway to assess the safety and efficacy of 7-hydrazinyl-3-(2-methylpropyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine in human subjects. Preliminary results from phase I trials have shown that this compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and pave the way for further clinical evaluation in larger patient populations.

In conclusion, 7-hydrazinyl-3-(2-methylpropyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine (CAS No. 2166811-16-9) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development as a new therapeutic agent. As ongoing studies continue to uncover its full potential, this compound is likely to play a significant role in advancing our understanding and treatment of various diseases.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.